Bis{3-[(2-cyclohexylpropan-2-yl)peroxy]-3-methylbut-1-yn-1-yl}mercury

• CAS No.: 116507-89-2
• Molecular Formula: C28H46HgO4
• Molecular Weight: 647.3 g/mol
• IUPAC Name: bis[3-(2-cyclohexylpropan-2-ylperoxy)-3-methylbut-1-ynyl]mercury
• InChI: InChI=1S/2C14H23O2.Hg/c2*1-6-13(2,3)15-16-14(4,5)12-10-8-7-9-11-12;/h2*12H,7-11H2,2-5H3
• InChI Key: AFOUGOJILVOCBF-UHFFFAOYSA-N
• Canonical SMILES: CC(C)(C#C[Hg]C#CC(C)(C)OOC(C)(C)C1CCCCC1)OOC(C)(C)C2CCCCC2

Description

Bis{3-[(2-cyclohexylpropan-2-yl)peroxy]-3-methylbut-1-yn-1-yl}mercury is a chemical compound known for its unique structure and properties. This compound is characterized by the presence of mercury bonded to two peroxyalkyl groups, which are further substituted with cyclohexyl and methyl groups. The compound’s molecular formula is C19H34HgO4, and it has a molecular weight of approximately 647.2627 daltons .

Preparation Methods

The synthesis of Bis{3-[(2-cyclohexylpropan-2-yl)peroxy]-3-methylbut-1-yn-1-yl}mercury typically involves the reaction of mercury salts with the corresponding peroxyalkyl precursors. The reaction conditions often require careful control of temperature and pH to ensure the desired product is obtained. Industrial production methods may involve the use of specialized equipment to handle the reactive intermediates and to purify the final product .

Chemical Reactions Analysis

Bis{3-[(2-cyclohexylpropan-2-yl)peroxy]-3-methylbut-1-yn-1-yl}mercury undergoes various types of chemical reactions, including:

Oxidation: The peroxy groups in the compound can undergo oxidation reactions, leading to the formation of different oxidation products.

Reduction: The mercury center can be reduced under specific conditions, resulting in the formation of mercury-containing byproducts.

Substitution: The compound can participate in substitution reactions where the peroxy groups are replaced by other functional groups.

Common reagents used in these reactions include oxidizing agents like hydrogen peroxide, reducing agents such as sodium borohydride, and various nucleophiles for substitution reactions. The major products formed from these reactions depend on the specific conditions and reagents used .

Scientific Research Applications

Bis{3-[(2-cyclohexylpropan-2-yl)peroxy]-3-methylbut-1-yn-1-yl}mercury has several scientific research applications, including:

Biology: The compound’s unique structure makes it a subject of study in biochemical research, particularly in understanding the interactions of peroxy compounds with biological systems.

Medicine: Research is ongoing to explore its potential use in medicinal chemistry, especially in the development of new drugs with peroxy functionalities.

Industry: The compound is used in the production of specialty chemicals and materials, where its reactivity and stability are advantageous.

Mechanism of Action

The mechanism by which Bis{3-[(2-cyclohexylpropan-2-yl)peroxy]-3-methylbut-1-yn-1-yl}mercury exerts its effects involves the interaction of its peroxy groups with various molecular targets. These interactions can lead to the formation of reactive oxygen species, which can further react with other molecules. The mercury center in the compound can also participate in coordination chemistry, forming complexes with other ligands and influencing the compound’s reactivity .

Comparison with Similar Compounds

Similar compounds to Bis{3-[(2-cyclohexylpropan-2-yl)peroxy]-3-methylbut-1-yn-1-yl}mercury include other peroxyalkyl mercury compounds, such as:

Bis(2-cyclohexylpropan-2-yl)peroxy carbonate: This compound has a similar peroxyalkyl structure but differs in the presence of a carbonate group instead of mercury.

Bis(3-methylbut-1-yn-1-yl)mercury: This compound shares the mercury and alkynyl groups but lacks the peroxy and cyclohexyl substitutions.

The uniqueness of this compound lies in its specific combination of peroxy, cyclohexyl, and mercury functionalities, which confer distinct reactivity and applications.